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Compound of Interest

Compound Name: Copper(ll) tartrate hydrate

Cat. No.: B1216646

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Copper(ll) tartrate hydrate. The
following procedures are based on established safety protocols for copper compounds and aim
to ensure safe laboratory practices.

Hazard Identification and Immediate Precautions

Copper(ll) tartrate hydrate is a green crystalline powder that can cause irritation to the eyes,
skin, and respiratory tract.[1] Ingestion or inhalation may be harmful.[1] Chronic exposure may
lead to liver and kidney damage.[1]

Emergency Overview:

Eye Contact: Causes irritation.[1]

Skin Contact: Causes irritation and may be harmful if absorbed through the skin.[1]

Inhalation: Causes respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Copper(ll) tartrate
hydrate. The following PPE is mandatory:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a
face shield.[2]

Protects against splashes and

dust particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[2][3]

Prevents skin contact and

absorption.

Body Protection

A standard or flame-retardant
lab coat.[2][3]

Protects against spills and
contamination of personal
clothing.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate particulate
filter (N95 or higher).[3][4]

Required when there is a risk
of generating dust or aerosols,
especially outside of a

chemical fume hood.

Foot Protection

Closed-toe shoes.[2]

Mandatory for all laboratory
work to protect against spills

and falling objects.

Occupational Exposure Limits

Specific occupational exposure limits for Copper(ll) tartrate hydrate have not been

established. Therefore, the exposure limits for general copper dusts and mists should be used

as a conservative reference.[3]

Organization

Exposure Limit (Time-Weighted Average)

OSHA (PEL) 1 mg/ms3 (for copper dusts and mists)
ACGIH (TLV) 1 mg/m3 (for copper dusts and mists), 0.2 mg/m3
(for fume)[4]
1 mg/ms3 (for copper dusts and mists), 0.1 mg/m3
NIOSH (REL) g/m?( PP ) g

(for fume) (10-hour TWA)[4]

Standard Operating Procedure for Handling
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This protocol outlines the step-by-step process for safely handling Copper(ll) tartrate hydrate
in a laboratory setting.

Experimental Protocol:
e Preparation and Area Inspection:
o Ensure that a certified chemical fume hood is available and functioning correctly.

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[1]

o Don all required PPE as specified in the table above.
» Weighing and Transfer:

o Perform all manipulations of solid Copper(ll) tartrate hydrate, including weighing and
transfer, within a chemical fume hood to minimize dust generation and inhalation.[2]

o Use a spatula or other appropriate tool to handle the solid. Avoid scooping with weighing
paper, which can create dust.

o If transferring to a solution, add the solid to the solvent slowly to avoid splashing.
 Dissolution and Use:
o When dissolving, use a compatible container and stir gently to avoid aerosol formation.
o Keep the container covered as much as possible during the process.
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]
o Clean all contaminated surfaces and equipment.

o Remove and properly store or dispose of PPE. Contaminated disposable PPE should be
treated as hazardous waste.
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Emergency Procedures

Emergency Situation First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[1]

Remove contaminated clothing and shoes.
) Flush skin with plenty of water for at least 15
Skin Contact ) ] S
minutes. Seek medical aid if irritation develops

or persists.[1]

Move the individual to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[1][6]

Do NOT induce vomiting unless directed by

medical personnel. Wash mouth out with water.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Evacuate the area. For solid spills, carefully
sweep or vacuum up the material, avoiding dust
generation, and place it in a sealed, labeled
) container for hazardous waste disposal.[1] For
spill liquid spills, absorb with an inert material (e.g.,
sand or vermiculite) and collect the solid waste
for disposal.[7] Prevent the material from

entering drains or waterways.[7]

Disposal Plan

Copper(ll) tartrate hydrate and any materials contaminated with it are classified as hazardous
waste and must be disposed of accordingly. Direct disposal into the sanitary sewer system is
prohibited.[7]
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Disposal Protocol:
o Waste Segregation:

o Collect all solid and liquid waste containing Copper(ll) tartrate hydrate in a designated,
leak-proof, and clearly labeled hazardous waste container.[8]

o Do not mix with other waste streams unless permitted by your institution's Environmental
Health and Safety (EHS) department.[8]

o Container Labeling:

o The waste container must be labeled with "Hazardous Waste," the full chemical name
"Copper(ll) tartrate hydrate,” and the approximate concentration or quantity.[8]

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[7]

e Collection:

o Arrange for collection by your institution's EHS department or a licensed hazardous waste
disposal contractor.[7]

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Copper(ll) tartrate hydrate.
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Caption: Workflow for Safe Handling of Copper(ll) Tartrate Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Copper(ll) Tartrate Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216646#personal-protective-equipment-for-
handling-copper-ii-tartrate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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